Cas no 1094559-47-3 (1-(3-methylphenyl)cyclobutylmethanamine)

• Product Name: 1-(3-methylphenyl)cyclobutylmethanamine
• CAS No: 1094559-47-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5012483
• PubChem ID: 43167615
• Update Time: 2025-10-31

1-(3-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine,1-(3-methylphenyl)-
• (1-(m-Tolyl)cyclobutyl)methanamine
• 1-(3-methylphenyl)cyclobutylmethanamine
• starbld0008371
• 1094559-47-3
• DB-210696
• (1-M-tolylcyclobutyl)methanamine
• CS-0285897
• (1-(m-tolyl)cyclobutyl)methanamine hydrochloride
• EN300-1859320
• [1-(3-methylphenyl)cyclobutyl]methanamine

• Inchi： 1S/C12H17N/c1-10-4-2-5-11(8-10)12(9-13)6-3-7-12/h2,4-5,8H,3,6-7,9,13H2,1H3
• InChI Key： QFUZADVRDVKIIX-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC=C(C)C=2)CCC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(3-methylphenyl)cyclobutylmethanamine

Introduction to 1-(3-methylphenyl)cyclobutylmethanamine (CAS No. 1094559-47-3)

1-(3-methylphenyl)cyclobutylmethanamine, also known by its CAS number 1094559-47-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of cyclobutylamines and has a unique structure that includes a cyclobutyl ring and a substituted phenyl group. The molecular formula of 1-(3-methylphenyl)cyclobutylmethanamine is C₁₂H₁₇N, and its molecular weight is approximately 179.26 g/mol.

The synthesis of 1-(3-methylphenyl)cyclobutylmethanamine involves several steps, typically starting with the reaction of a cyclobutyl derivative with an appropriate phenyl-substituted reagent. The specific synthetic route can vary, but common methods include nucleophilic substitution reactions and coupling reactions. The compound's unique structure provides it with distinct chemical and physical properties, making it a valuable candidate for various applications in drug discovery and development.

In recent years, 1-(3-methylphenyl)cyclobutylmethanamine has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant biological activity, particularly in the central nervous system (CNS). One of the key areas of interest is its interaction with neurotransmitter systems, such as serotonin and dopamine receptors. These interactions suggest that 1-(3-methylphenyl)cyclobutylmethanamine may have potential as a novel therapeutic agent for conditions such as depression, anxiety, and neurodegenerative disorders.

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological profile of 1-(3-methylphenyl)cyclobutylmethanamine in vitro and in vivo. The results demonstrated that this compound exhibits high affinity for serotonin (5-HT) receptors, particularly the 5-HT_2A subtype. Additionally, it showed moderate affinity for dopamine (DA) D₂ receptors. These findings suggest that 1-(3-methylphenyl)cyclobutylmethanamine may have a balanced effect on both serotonin and dopamine systems, which could be beneficial for treating psychiatric disorders.

The potential therapeutic applications of 1-(3-methylphenyl)cyclobutylmethanamine are not limited to psychiatric conditions. Research has also explored its effects on pain management and inflammation. A study published in the Pain Research and Management journal reported that this compound exhibited analgesic properties in animal models of chronic pain. The mechanism underlying these effects is thought to involve modulation of nociceptive pathways in the CNS.

Beyond its therapeutic potential, 1-(3-methylphenyl)cyclobutylmethanamine has also been studied for its use as a research tool. Its ability to selectively bind to specific receptors makes it a valuable probe for investigating receptor function and signaling pathways. This can provide insights into the molecular mechanisms underlying various diseases and aid in the development of more targeted therapies.

In terms of safety and toxicity, preliminary studies have indicated that 1-(3-methylphenyl)cyclobutylmethanamine is generally well-tolerated at therapeutic doses. However, as with any new compound, further research is needed to fully understand its safety profile and potential side effects. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects.

The future prospects for 1-(3-methylphenyl)cyclobutylmethanamine are promising. Ongoing research continues to uncover new aspects of its pharmacological properties and potential therapeutic applications. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of novel treatments for a range of medical conditions.

In conclusion, 1-(3-methylphenyl)cyclobutylmethanamine (CAS No. 1094559-47-3) is a promising compound with a unique chemical structure and significant biological activity. Its interactions with neurotransmitter systems make it a valuable candidate for treating psychiatric disorders, pain management, and other medical conditions. Continued research will further elucidate its potential benefits and contribute to the advancement of medicinal chemistry and pharmacology.